Cas no 57074-65-4 (Phenol, 5-amino-2-[(3,5-dibromo-2-pyridinyl)azo]-)

• Product Name: Phenol, 5-amino-2-[(3,5-dibromo-2-pyridinyl)azo]-
• CAS No: 57074-65-4
• MF: C₁₁H₈Br₂N₄O
• MW: 372.015419960022
• CID: 346554
• PubChem ID: 136227067
• Update Time: 2025-04-19

Phenol, 5-amino-2-[(3,5-dibromo-2-pyridinyl)azo]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-amino-2-[(3,5-dibromo-2-pyridinyl)azo]-
• 3-amino-6-[(3,5-dibromopyridin-2-yl)hydrazinylidene]cyclohexa-2,4-dien-1-one
• 3-Amino-6-[2-(3,5-dibromopyridin-2-yl)hydrazinylidene]cyclohexa-2,4-dien-1-one
• DTXSID80853117
• 2-(3,5-dibromo-2-pyridylazo)-5-aminophenol
• 57074-65-4

• Inchi： 1S/C11H8Br2N4O/c12-6-3-8(13)11(15-5-6)17-16-9-2-1-7(14)4-10(9)18/h1-5,18H,14H2/b17-16+
• InChI Key： GODWQKFAYVNKGM-WUKNDPDISA-N
• SMILES： BrC1=CC(=CN=C1/N=N/C1C=CC(=CC=1O)N)Br

Computed Properties

• Exact Mass: 369.90654
• Monoisotopic Mass: 369.90649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 83.86